Cas no 86864-17-7 (Benzonitrile, 4-(1-benzoyl-3-oxo-3-phenylpropyl)-)

• Product Name: Benzonitrile, 4-(1-benzoyl-3-oxo-3-phenylpropyl)-
• CAS No: 86864-17-7
• MF: C₂₃H₁₇NO₂
• MW: 339.386585950851
• CID: 660329
• PubChem ID: 13223975
• Update Time: 2025-04-19

Benzonitrile, 4-(1-benzoyl-3-oxo-3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(1-benzoyl-3-oxo-3-phenylpropyl)-
• 4-(1,4-dioxo-1,4-diphenylbutan-2-yl)benzonitrile
• DTXSID20529809
• 86864-17-7

• Inchi： 1S/C23H17NO2/c24-16-17-11-13-18(14-12-17)21(23(26)20-9-5-2-6-10-20)15-22(25)19-7-3-1-4-8-19/h1-14,21H,15H2
• InChI Key： KRTGHYYXVAMQNQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C(C1C=CC(C#N)=CC=1)CC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 339.125928785g/mol
• Monoisotopic Mass: 339.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 57.9Ų